Cas no 1526806-56-3 (3-ethoxy-2-hydroxybenzene-1-carbothioamide)

• Product Name: 3-ethoxy-2-hydroxybenzene-1-carbothioamide
• CAS No: 1526806-56-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6585087
• PubChem ID: 136305742
• Update Time: 2025-06-29

3-ethoxy-2-hydroxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2-hydroxybenzene-1-carbothioamide
• 1526806-56-3
• EN300-1837496

• Inchi： 1S/C9H11NO2S/c1-2-12-7-5-3-4-6(8(7)11)9(10)13/h3-5,11H,2H2,1H3,(H2,10,13)
• InChI Key： DPXHGUNYZNEDSX-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=CC(=C1O)OCC)N

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.6Ų

Additional information on 3-ethoxy-2-hydroxybenzene-1-carbothioamide

3-ethoxy-2-hydroxybenzene-1-carbothioamide (CAS No. 1526806-56-3): An Overview of Its Properties and Applications

3-ethoxy-2-hydroxybenzene-1-carbothioamide (CAS No. 1526806-56-3) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of thioamides, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of 3-ethoxy-2-hydroxybenzene-1-carbothioamide is C₉H₁₁NO₃S, and it has a molecular weight of 209.24 g/mol. The compound features a benzene ring substituted with an ethoxy group at the 3-position, a hydroxyl group at the 2-position, and a carbothioamide moiety at the 1-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

In terms of physical properties, 3-ethoxy-2-hydroxybenzene-1-carbothioamide is a white crystalline solid with a melting point of approximately 175°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols, including dissolution in biological media for in vitro studies.

The chemical stability of 3-ethoxy-2-hydroxybenzene-1-carbothioamide is another important aspect to consider. The compound is stable under normal laboratory conditions but may degrade upon exposure to strong acids or bases. It is also sensitive to high temperatures and prolonged exposure to light, which can lead to decomposition or the formation of undesirable byproducts. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight.

In the realm of medicinal chemistry, 3-ethoxy-2-hydroxybenzene-1-carbothioamide has shown promise as a potential therapeutic agent due to its ability to modulate various biological processes. Recent studies have focused on its anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines. For instance, a study published in the Journal of Medicinal Chemistry reported that 3-ethoxy-2-hydroxybenzene-1-carbothioamide effectively reduced oxidative stress in cellular models of neurodegenerative diseases such as Alzheimer's disease.

Beyond its anti-inflammatory and antioxidant activities, 3-ethoxy-2-hydroxybenzene-1-carbothioamide has also been investigated for its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that the compound exhibited significant cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its direct therapeutic effects, 3-ethoxy-2-hydroxybenzene-1-carbothioamide has been explored as a lead compound for drug development. Its unique chemical structure provides a platform for structural modifications aimed at enhancing its pharmacological properties. For example, researchers have synthesized several analogs by varying the substituents on the benzene ring or modifying the carbothioamide moiety. These analogs have shown improved potency and selectivity against specific targets, making them promising candidates for further preclinical evaluation.

The pharmacokinetic profile of 3-ethoxy-2-hydroxybenzene-1-carbothioamide is another critical aspect that has been studied extensively. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters in animal models. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with significant accumulation in target tissues such as the liver and brain. The half-life of 3-ethoxy-2-hydroxybenzene-1-carbothioamide is moderate, allowing for once-daily dosing regimens in clinical settings.

Safety and toxicity assessments are essential components of drug development, and several studies have been conducted to evaluate the safety profile of 3-ethoxy-2-hydroxybenzene-1-carbothioamide. In vitro cytotoxicity assays using human cell lines have shown that the compound is well-tolerated at therapeutic concentrations. In vivo toxicity studies in rodents have also demonstrated that 3-ethoxy-2-hydroxybenzene-1-carbothioamide does not cause significant adverse effects at doses up to 500 mg/kg body weight. These findings support its potential for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-ethoxy-2-hydroxybenzene-1-carbothioamide in human subjects. Early-phase trials have shown promising results, with patients reporting minimal side effects and improved clinical outcomes. However, more extensive studies are needed to fully establish its therapeutic potential and optimize dosing regimens.

In conclusion, 3-ethoxy-2-hydroxybenzene-1-carbothioamide (CAS No. 1526806-56-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, including anti-inflammatory, antioxidant, and antitumor properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for both academic researchers and industry professionals.